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Compound of Interest

Compound Name: MaleicAnhydride

Cat. No.: B1173083

This guide provides an in-depth overview of maleic anhydride, focusing on its chemical
properties, synthesis, key reactions, and applications relevant to researchers, scientists, and
professionals in drug development.

Core Identification and Molecular Structure

Maleic anhydride is a versatile and highly reactive organic compound, functioning as a crucial
intermediate in the synthesis of a vast array of chemicals and polymers.[1][2] It is the acid
anhydride of maleic acid and presents as a colorless or white solid with a characteristic acrid
odor.[3][4]

e CAS Number: 108-31-6[3][5][6][71[8]
e Molecular Formula: CaH20s[3][5][6][7][8][°]

The molecule is planar and features a five-membered ring containing two carbonyl groups
adjacent to a carbon-carbon double bond.[3] This electron-deficient double bond and the
strained anhydride ring are the sources of its high reactivity.[1][10]

Physicochemical Properties

The quantitative properties of maleic anhydride are summarized in the table below for easy
reference.
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Property Value Citations

CAS Number 108-31-6 [3][5][6]

Molecular Formula CaH20s3 [51161[9]

Molar Mass 98.06 g/mol [31141[9]
Colorless to white crystalline

Appearance ] [31[41[5]
solid, needles, or flakes

Odor Acrid, irritating, choking [3][4]

Melting Point 52.8 °C (127.0 °F) [315]

Boiling Point 202 °C (396 °F) [3][5]

Density 1.48 g/cm3 [31[4][5]

Vapor Pressure 0.2 mmHg at 20 °C [3][11]
Reacts with water to form

Water Solubility maleic acid; also listed as [B][9][11]
soluble.

o ) Soluble in ethanol, ether, and

Solubility in Organics [516119]
acetone.

Flash Point 102 - 103 °C (215 - 218 °F) [5][11]

Autoignition Temp. ~470 °C (878 - 890 °F) [11]

Industrial Synthesis

The primary route for the large-scale industrial production of maleic anhydride is the vapor-

phase oxidation of n-butane using a vanadium-phosphate catalyst.[3][12] This process has

largely superseded the older method of oxidizing benzene due to lower raw material costs and

reduced environmental concerns.[3][13][14]

The overall reaction for the n-butane route is: CaHio + 3.5 Oz - CaH203 + 4 H20[3]
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(industrial Synthesis of Maleic Anhydride via n-Butane Oxidation)
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Controlled Mixing

Fluidized Bed Reactor
(Vanadium-Phosphate Catalyst)

Oxidation

Gaseous Product Mixture
(Maleic Anhydride, H20, CO, CO2)

Solvent Absorption

(Organic Solvent)

Crude Maleic Anhydride
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Purification
(Distillation)

Pure Maleic Anhydride
(>99.7%)
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Maleic Anhydride in Pharmaceutical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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